Cas no 2171343-33-0 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid
• CAS No: 2171343-33-0
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6394919
• PubChem ID: 165558243
• Update Time: 2025-05-21

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid
• 2171343-33-0
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]butanoic acid
• EN300-1503024

• Inchi： 1S/C23H26N2O6/c1-3-19(22(27)28)25-21(26)20(30-2)12-24-23(29)31-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-20H,3,12-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t19-,20?/m1/s1
• InChI Key： QKFDIDFFQFZMTC-FIWHBWSRSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid

Chemical Compound CAS No. 2171343-33-0: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic Acid

The compound with CAS No. 2171343-33-0, named as (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an amino acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase synthesis by temporarily blocking the amine functionality during the synthesis process.

Recent studies have highlighted the importance of this compound in the development of novel peptide-based drugs and biologics. The (2R) configuration at the chiral center ensures high enantioselectivity, which is critical for achieving desired pharmacokinetic properties in drug candidates. Researchers have also explored the use of this compound in the synthesis of bioactive molecules, such as inhibitors for specific enzymes or receptors, demonstrating its versatility in medicinal chemistry.

The synthesis of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the installation of the Fmoc group, the introduction of the methoxy substituent, and the establishment of the correct stereochemistry at the chiral center. Advanced techniques such as enantioselective catalysis and stereoselective alkylation have been employed to ensure high yields and purity.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. For instance, it has been reported to interact with specific G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor-ligand interactions. Furthermore, its ability to serve as a precursor for more complex molecules has made it an essential building block in combinatorial chemistry libraries.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods have also enabled researchers to study its stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobutanoic acid represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in the development of innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in drug discovery is expected to grow even further.